8-(Benzenesulfonyl)-12-bromo-3-hydroxy-5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaene-4-carbonitrile

• Molecular Formula: C17H9BrN4O3S
• Molecular Weight: 429.2 g/mol
• IUPAC Name: 8-(benzenesulfonyl)-12-bromo-3-hydroxy-5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaene-4-carbonitrile
• InChI: InChI=1S/C17H9BrN4O3S/c18-10-6-12-15-14(9-20-13(7-19)16(15)23)22(17(12)21-8-10)26(24,25)11-4-2-1-3-5-11/h1-6,8-9,23H
• InChI Key: LKBHVSRLIAPJJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C3=CN=C(C(=C3C4=C2N=CC(=C4)Br)O)C#N

Description

8-(Benzenesulfonyl)-12-bromo-3-hydroxy-5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaene-4-carbonitrile is a useful research compound. Its molecular formula is C17H9BrN4O3S and its molecular weight is 429.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium bis(trimethylsilyl)amide (800 mL of a 1N solution in THF, 800 mmol) was added dropwise to a cooled (−78° C.) suspension of 1-benzenesulfonyl-5-bromo-2-{[cyanomethyl-(toluene-4-sulfonyl)amino]methyl}-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester (154 g, 250 mmol) in dry THF (1.25 L). The reaction mixture was allowed to slowly warm to −10° C. then slowly quenched into cold 1M hydrochloric acid. The layers were separated and the aqueous layer further extracted with THF. The combined organic layer was washed with brine, dried (Na2SO4), filtered and evaporated. The resultant residue was triturated with methanol then acetone and air dried to afford the title compound as a beige solid (77.6 g, 72%). LCMS (Method B): RT=3.83 min, M+H+=429/431. 1H NMR (400 MHz, DMSO-d6): 9.22 (s, 1H), 8.83 (d, J=2.3 Hz, 1H), 8.81 (d, J=2.3 Hz, 1H), 8.19-8.16 (m, 2H), 7.75-7.74 (m, 1H), 7.65-7.59 (m, 2H).